Cas no 1016531-10-4 (1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine)
1-(4-Chlorophenyl)-3,3,3-trifluoropropan-1-amine is a fluorinated aromatic amine compound characterized by the presence of a chloro-substituted phenyl ring and a trifluoropropylamine moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased electronegativity and potential bioactivity, while the chlorophenyl moiety offers versatility in further functionalization. Its well-defined molecular architecture ensures consistency in downstream applications, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for optimal performance in synthetic pathways.
1016531-10-4 structure
Product Name:1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine
CAS No:1016531-10-4
MF:C9H9ClF3N
MW:223.622671842575
CID:4566846
PubChem ID:24689355
Update Time:2025-06-27
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine
- Benzenemethanamine, 4-chloro-α-(2,2,2-trifluoroethyl)-
-
- Inchi： 1S/C9H9ClF3N/c10-7-3-1-6(2-4-7)8(14)5-9(11,12)13/h1-4,8H,5,14H2
- InChI Key： CFWADCJNLVSUEU-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(Cl)C=C1)(N)CC(F)(F)F
Computed Properties
- Exact Mass: 223.037562g/mol
- Monoisotopic Mass: 223.037562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 223.62g/mol
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 230.5±40.0 °C at 760 mmHg
- Flash Point: 93.2±27.3 °C
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376175-10mg |
1-(4-Chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376175-50mg |
1-(4-Chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C376175-100mg |
1-(4-Chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 100mg |
$ 295.00 | 2022-04-01 | ||
| Enamine | EN300-121568-0.05g |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 93% | 0.05g |
$182.0 | 2023-06-08 | |
| Enamine | EN300-121568-0.1g |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 93% | 0.1g |
$272.0 | 2023-06-08 | |
| Enamine | EN300-121568-0.25g |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 93% | 0.25g |
$389.0 | 2023-06-08 | |
| Enamine | EN300-121568-0.5g |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 93% | 0.5g |
$613.0 | 2023-06-08 | |
| Enamine | EN300-121568-1.0g |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 93% | 1g |
$785.0 | 2023-06-08 | |
| Enamine | EN300-121568-2.5g |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 93% | 2.5g |
$1539.0 | 2023-06-08 | |
| Enamine | EN300-121568-5.0g |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine |
1016531-10-4 | 93% | 5g |
$2277.0 | 2023-06-08 |
1-(4-chlorophenyl)-3,3,3-trifluoropropan-1-amine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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